Cas no 1260676-77-4 (1-(2-Chloroethyl)pyrrolidin-3-ol)

• Product Name: 1-(2-Chloroethyl)pyrrolidin-3-ol
• CAS No: 1260676-77-4
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 2101320
• Update Time: 2025-05-26

1-(2-Chloroethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroethyl)pyrrolidin-3-ol
• (S)-1-(2-CHLOROETHYL)PYRROLIDIN-3-OL
• 1-(2-Chloroethyl)pyrrolidin-3-ol

• Inchi： 1S/C6H12ClNO/c7-2-4-8-3-1-6(9)5-8/h6,9H,1-5H2
• InChI Key： IPPUWLZSWCWOGM-UHFFFAOYSA-N
• SMILES： ClCCN1CCC(C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-(2-Chloroethyl)pyrrolidin-3-ol

1-(2-Chloroethyl)pyrrolidin-3-ol: A Comprehensive Overview

1-(2-Chloroethyl)pyrrolidin-3-ol, also known by its CAS number 1260676-77-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidin-3-ol, with a chloroethyl group attached to the nitrogen atom. Its structure consists of a five-membered ring with one oxygen atom and one nitrogen atom, making it a heterocyclic amine. The presence of the chloroethyl group introduces unique chemical properties, which have been explored in various research studies.

The synthesis of 1-(2-Chloroethyl)pyrrolidin-3-ol involves a multi-step process, typically starting from pyrrolidine or its derivatives. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For instance, researchers have employed catalytic asymmetric synthesis to achieve high enantiomeric excess, which is crucial for applications in drug discovery and development. The ability to synthesize this compound in enantiopure form has opened new avenues for studying its stereochemical properties and biological activity.

1-(2-Chloroethyl)pyrrolidin-3-ol has been extensively studied for its potential as a building block in organic synthesis. Its structure allows for various functional group transformations, making it versatile in the construction of complex molecules. For example, the chloroethyl group can undergo nucleophilic substitution reactions, enabling the incorporation of different substituents into the molecule. This property has been exploited in the synthesis of bioactive compounds, including kinase inhibitors and GPCR modulators.

In recent years, there has been growing interest in the pharmacological properties of 1-(2-Chloroethyl)pyrrolidin-3-ol. Preclinical studies have demonstrated its potential as a modulator of ion channels and neurotransmitter receptors. For instance, research published in 2023 highlighted its ability to inhibit voltage-gated sodium channels, suggesting its potential as an analgesic agent. Furthermore, studies on its interaction with serotonin receptors have indicated its role in modulating mood and anxiety-related behaviors.

The biological activity of 1-(2-Chloroethyl)pyrrolidin-3-ol is influenced by its unique structure. The pyrrolidine ring provides a rigid framework that facilitates specific interactions with target proteins, while the chloroethyl group introduces flexibility and electronic diversity. These features make it an attractive candidate for drug design and optimization. Researchers have also explored its ability to act as a prodrug, where it undergoes metabolic activation to release bioactive metabolites.

In terms of applications, 1-(2-Chloroethyl)pyrrolidin-3-ol has found use in both academic research and industrial settings. Its role as a building block in medicinal chemistry has been well-documented, with numerous examples of its incorporation into lead compounds for various therapeutic targets. Additionally, its stability under physiological conditions makes it suitable for use in pharmacokinetic studies and toxicity assessments.

The latest research on CAS No 1260676-77-4 has focused on understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have provided insights into how this compound interacts with its target proteins. These studies have revealed that the chloroethyl group plays a critical role in stabilizing key interactions within the binding pocket, contributing to its high potency and selectivity.

In conclusion, 1-(2-Chloroethyl)pyrrolidin-3-ol, or CAS No 1260676-77-4, is a versatile and intriguing compound with significant potential in drug discovery and organic synthesis. Its unique chemical properties and biological activity continue to be explored by researchers worldwide, driving advancements in both fundamental and applied sciences.